4-Isopropoxy-3-nitrobenzaldehyde
Overview
Description
4-Isopropoxy-3-nitrobenzaldehyde (IPNB) is a compound that belongs to the family of nitrobenzaldehyde derivatives and is commonly used in synthetic organic chemistry. It is a colorless to yellow crystalline solid that has a melting point of 75-77°C and a boiling point of 211-212°C. IPNB is soluble in water and ethanol and is used in a variety of applications, including the synthesis of pharmaceuticals, dyes, and fragrances. In addition, IPNB is also used in the development of analytical methods and as a reagent in organic synthesis.
Scientific Research Applications
Synthesis and Catalysis
4-Isopropoxy-3-nitrobenzaldehyde is involved in various synthetic processes. For instance, Knapkiewicz et al. (2012) demonstrated its use in the synthesis of 2-Isopropoxy-5-nitrobenzaldehyde, a crucial component in creating nitro-substituted Hoveyda–Grubbs metathesis catalysts, using continuous flow chemistry for efficient nitration (Knapkiewicz et al., 2012).
Kinetic Modeling and Chemical Reactions
Russo et al. (2017) highlighted the role of this compound in kinetic modeling of benzaldehyde nitration, emphasizing its importance in the synthesis of various chemical products. Their study provided insights into the reaction network and thermodynamic parameters for nitration (Russo et al., 2017).
Solubility and Thermodynamic Studies
Cheng et al. (2017) conducted a comprehensive study on the solubility of 4-nitrobenzaldehyde, which is structurally similar to this compound. They investigated its solubility in various solvents, providing valuable information for optimizing purification processes and understanding its thermodynamic behavior (Cheng et al., 2017).
Solid-State Photoreaction
Meng et al. (1994) explored the solid-state photoreaction of nitrobenzaldehydes with indole, which could include insights relevant to this compound. Their study contributes to understanding the photoreactivity of nitrobenzaldehydes in various states (Meng et al., 1994).
Electrocatalytic Activity
Research by Pariente et al. (1996) on dihydroxybenzaldehydes, related to this compound, revealed their potential in creating redox-active films with applications in electrocatalysis, particularly in NADH oxidation. This could provide a basis for biosensor development using this compound derivatives (Pariente et al., 1996).
properties
IUPAC Name |
3-nitro-4-propan-2-yloxybenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO4/c1-7(2)15-10-4-3-8(6-12)5-9(10)11(13)14/h3-7H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXEDVOJZLGKYHD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(C=C(C=C1)C=O)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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